Cas no 957752-42-0 (methyl 2-(3S)-piperidin-3-ylacetate)

• Product Name: methyl 2-(3S)-piperidin-3-ylacetate
• CAS No: 957752-42-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD12911832
• CID: 2132507
• PubChem ID: 40153895
• Update Time: 2025-05-19

methyl 2-(3S)-piperidin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, methyl ester,(3S)-
• methyl 2-(3S)-piperidin-3-ylacetate

• MDL： MFCD12911832
• Inchi： 1S/C8H15NO2/c1-11-8(10)5-7-3-2-4-9-6-7/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： QDBQVCNGVFMIMU-ZETCQYMHSA-N
• SMILES： O(C)C(C[C@H]1CNCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-(3S)-piperidin-3-ylacetate

Comprehensive Overview of Methyl 2-(3S)-piperidin-3-ylacetate (CAS No. 957752-42-0): Properties, Applications, and Industry Insights

Methyl 2-(3S)-piperidin-3-ylacetate (CAS No. 957752-42-0) is a chiral ester derivative of piperidine, a heterocyclic amine widely utilized in pharmaceutical and agrochemical synthesis. This compound, characterized by its stereospecific (3S) configuration, has garnered significant attention due to its role as a versatile intermediate in drug discovery. The methyl ester moiety enhances its solubility, making it suitable for diverse synthetic applications. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "chiral building blocks for APIs," reflecting its relevance in modern organic synthesis.

The molecular structure of methyl 2-(3S)-piperidin-3-ylacetate combines a piperidine ring with an acetate ester group, offering dual functionality for nucleophilic and electrophilic reactions. Its CAS No. 957752-42-0 is often queried alongside "stereoselective synthesis techniques" or "green chemistry alternatives for esterification," highlighting industry trends toward sustainable methodologies. Analytical data (e.g., NMR, HPLC) confirm its high enantiomeric purity (>98%), a critical parameter for asymmetric catalysis applications. Recent publications correlate its use with neuroactive compound development, addressing growing interest in CNS-targeted therapeutics.

In pharmaceutical contexts, this compound serves as a precursor for bioactive alkaloids and small-molecule inhibitors. Its (3S) stereocenter is pivotal for binding affinity in receptor studies, a topic frequently explored in queries like "piperidine-based drug design." Notably, its ester group allows facile hydrolysis or transesterification, enabling modular derivatization—a feature often searched as "prodrug strategies using methyl esters." Regulatory databases list it under non-hazardous categories, though proper GLP handling protocols are recommended due to its hygroscopic nature.

Emerging applications include its use in peptide mimetics and covalent inhibitor scaffolds, aligning with the rise of targeted protein degradation therapies. Patent analyses reveal its incorporation in kinase modulator syntheses, responding to oncology-focused research demands. The compound’s logP value (~1.2) and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research. Users frequently combine "CAS 957752-42-0" with "ADME optimization" in search queries, underscoring its pharmacokinetic relevance.

Industrial-scale production employs enzymatic resolution or transition-metal catalysis to maintain stereointegrity, with process chemists searching for "cost-effective chiral purification methods." Its stability under inert atmospheres and compatibility with continuous flow reactors position it favorably for Industry 4.0 adoption. Environmental impact assessments show favorable biodegradation profiles, addressing ESG concerns in chemical manufacturing. Collaborative studies with AI-assisted retrosynthesis tools (e.g., CAS SciFinder) have identified novel routes to this intermediate, reflecting digitalization trends in R&D.

Future directions may explore its click chemistry compatibility or incorporation into metal-organic frameworks (MOFs) for catalytic applications. As the demand for stereochemically defined intermediates grows, methyl 2-(3S)-piperidin-3-ylacetate (CAS No. 957752-42-0) remains a critical tool for innovators addressing challenges in precision medicine and sustainable chemistry.